Cas no 1016749-39-5 (5-(1-Acetamidoethyl)thiophene-2-sulfonyl chloride)

• Product Name: 5-(1-Acetamidoethyl)thiophene-2-sulfonyl chloride
• CAS No: 1016749-39-5
• MF: C₈H₁₀ClNO₃S₂
• MW: 267.752898693085
• CID: 4567033
• PubChem ID: 24689365
• Update Time: 2025-09-25

5-(1-Acetamidoethyl)thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-acetamidoethyl)thiophene-2-sulfonyl chloride
• AKOS026727869
• 5-(1-acetamidoethyl)thiophene-2-sulfonylchloride
• EN300-52267
• G56522
• 1016749-39-5
• AKOS000167599
• 5-(1-Acetamidoethyl)thiophene-2-sulfonyl chloride

• Inchi： 1S/C8H10ClNO3S2/c1-5(10-6(2)11)7-3-4-8(14-7)15(9,12)13/h3-5H,1-2H3,(H,10,11)
• InChI Key： VWYNRXTXBQRGJY-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(C)NC(C)=O)S1)(=O)=O

Computed Properties

• Exact Mass: 266.979063g/mol
• Monoisotopic Mass: 266.979063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.8g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 99.9

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 478.3±40.0 °C at 760 mmHg

5-(1-Acetamidoethyl)thiophene-2-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃